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Compound of Interest

Compound Name: Propyl isovalerate

Cat. No.: B1210305

The following guide provides essential safety and logistical information for the proper disposal
of propyl isovalerate, tailored for research and drug development professionals. Adherence to
these procedures is critical for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Hazard Information

Propyl isovalerate is a flammable liquid and vapor that can cause irritation to the skin, eyes,
and respiratory system.[1][2] It is crucial to handle this chemical in a well-ventilated area,
wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety glasses, and a lab coat.[1][3] All sources of ignition, such as open flames, sparks, and
hot surfaces, must be eliminated from the handling and storage areas.[1][4]

Quantitative Data Summary

For quick reference, the key quantitative safety and regulatory data for propyl isovalerate are
summarized below.
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Parameter Value Reference
Hazard Classification Flammable Liquid, Category 3 [11[3]
) 32.22°C - 44°C (90°F -
Flash Point [2][5]
111.2°F)
Container Fill Limit < 90% of total capacity [6]

o Max. 10 gallons of total
Laboratory Storage Limit [7]
hazardous waste

i ) ) Up to 1 year (partially full);
Satellite Accumulation Time o ) [8]
within 3 days of becoming full

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the safe collection, storage, and
disposal of propyl isovalerate waste.

Experimental Methodology: Waste Segregation and
Collection

o Waste Identification: Identify propyl isovalerate waste streams. This includes neat (pure)
propyl isovalerate, reaction mixtures containing it, and contaminated materials (e.qg.,
absorbent pads, gloves).

e Segregation:

o Collect liquid propyl isovalerate waste in a dedicated, properly labeled hazardous waste
container.[7]

o It may be combined with other compatible flammable, non-halogenated organic solvents.

[6]19]

o Crucially, do not mix with incompatible waste types such as acids, bases, or oxidizing
agents.[7][8]
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o Solid waste contaminated with propyl isovalerate (e.g., paper towels, spill absorbents)
should be collected in a separate, clearly labeled container for solid chemical waste.[4]

e Containment:

o Use only sturdy, leak-proof containers made of chemically compatible material.[7][10] The
original product container is often a suitable choice if it is in good condition.[8]

o Never use food-grade containers (e.g., mayonnaise or pickle jars) for hazardous waste
storage.[8]

o Keep the container securely closed at all times, except when adding waste.[7]

Logistical Plan: Storage and Labeling

o Labeling: Immediately upon starting a waste container, affix a hazardous waste label. The
label must include:

o The words "Hazardous Waste".[10]
o The full chemical name: "Propyl Isovalerate” (no abbreviations).[10]

o Alist of all chemical constituents and their approximate percentages if it is a mixed waste
stream.[10]

o The date when waste was first added (accumulation start date).[10]

o The name and contact information of the principal investigator or responsible personnel.
[10]

o Applicable hazard warnings (e.g., "Flammable," "Irritant™).[10]
o Storage Location:

o Store the waste container in a designated Satellite Accumulation Area (SAA), which must
be at or near the point of generation and under the control of laboratory personnel.[6][8]
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o The SAA should be a well-ventilated area, such as a chemical fume hood, although waste
should be moved to a dedicated storage area as soon as possible.[6]

e Secondary Containment: Place all liquid hazardous waste containers in a secondary
containment bin or tray to prevent spills from reaching drains or reacting with other
chemicals.[7][10]

Disposal Plan: Final Disposition

» Scheduling Pickup: Once the waste container is full (not exceeding 90% capacity) or has
been in storage for the maximum allowed time, arrange for its disposal.[6][8]

o Professional Disposal: Contact your institution's Environmental Health & Safety (EHS)
department or a licensed hazardous waste disposal contractor to collect the waste.[6][7]

e Regulatory Compliance: Do not, under any circumstances, dispose of propyl isovalerate by
pouring it down the drain or placing it in the regular trash.[1][7][11] All disposal must be
conducted in accordance with local, state, and federal regulations, such as those established
by the EPA under the Resource Conservation and Recovery Act (RCRA).[6][10]

o Empty Container Disposal:

[e]

A container that held propyl isovalerate is not considered empty until it has been triple-
rinsed.[7]

The first rinseate must be collected and disposed of as hazardous waste.[7]

[¢]

[e]

After thorough rinsing and air-drying, deface or remove the original label.[7]

o

The clean, dry container can then be disposed of as regular solid waste or recycled.[1][7]

Disposal Workflow Visualization

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of propyl isovalerate.
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Step 1: Preparation & Collection
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Caption: Workflow for the safe disposal of propyl isovalerate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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